Cas no 2171807-11-5 (1-(4-butylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(4-butylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2171807-11-5
• MF: C₁₂H₁₇FO₂S
• MW: 244.325586080551
• CID: 5938696
• PubChem ID: 165745900
• Update Time: 2025-06-12

1-(4-butylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylphenyl)ethane-1-sulfonyl fluoride
• EN300-1451262
• 2171807-11-5

• Inchi： 1S/C12H17FO2S/c1-3-4-5-11-6-8-12(9-7-11)10(2)16(13,14)15/h6-10H,3-5H2,1-2H3
• InChI Key： IVBKEVZFVUKERK-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)CCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 244.09332912g/mol
• Monoisotopic Mass: 244.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-butylphenyl)ethane-1-sulfonyl fluoride

Professional Introduction to 1-(4-butylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2171807-11-5)

1-(4-butylphenyl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2171807-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules.

The structural framework of 1-(4-butylphenyl)ethane-1-sulfonyl fluoride consists of a phenyl ring substituted with a butyl group at the 4-position, connected to an ethane sulfonamide core terminated with a fluorine atom. This unique configuration imparts distinct chemical properties that make it a valuable reagent in synthetic chemistry. The presence of the sulfonyl fluoride group enhances reactivity, enabling its use in various transformations such as nucleophilic substitution reactions, which are pivotal in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonyl fluoride derivatives due to their potential as pharmacophores. These compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom in 1-(4-butylphenyl)ethane-1-sulfonyl fluoride plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of derived molecules, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-(4-butylphenyl)ethane-1-sulfonyl fluoride is its utility as a building block in the synthesis of more complex drug candidates. Researchers have leveraged its reactivity to develop novel sulfonamides with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated its application in generating potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of 1-(4-butylphenyl)ethane-1-sulfonyl fluoride typically involves multi-step organic reactions, starting from commercially available precursors like 4-butylbenzene and sulfur trioxide fluorides. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These advancements underscore the compound's significance as a synthetic intermediate in modern drug discovery.

Recent research highlights have showcased the role of sulfonyl fluorides in developing next-generation therapeutics. For example, a study published in a leading organic chemistry journal reported the successful use of 1-(4-butylphenyl)ethane-1-sulfonyl fluoride to synthesize a series of sulfonamide-based compounds that exhibit remarkable efficacy against resistant bacterial strains. This finding underscores the compound's potential in addressing emerging challenges in antibiotic resistance.

The versatility of 1-(4-butylphenyl)ethane-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has also been explored in materials science, where its unique electronic properties make it suitable for use in organic semiconductors and liquid crystal displays. The ability to fine-tune its chemical structure allows researchers to tailor its properties for specific applications, further broadening its utility.

In conclusion, 1-(4-butylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2171807-11-5) represents a cornerstone compound in contemporary chemical research. Its structural features and reactivity make it indispensable for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of innovation across multiple scientific disciplines.